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Compound of Interest

Compound Name: Boc-Phe-Ala-OMe

Cat. No.: B088747

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties of the dipeptide Boc-Phe-Ala-OMe. The information is curated for professionals in
the fields of chemical research, pharmacology, and drug development. All quantitative data is
presented in a structured format for clarity and ease of comparison. Detailed experimental
protocols, where available, are also provided.

Core Physicochemical Properties

Boc-Phe-Ala-OMe, or N-[(1,1-Dimethylethoxy)carbonyl]-L-phenylalanyl-L-alanine methyl ester,
is a protected dipeptide commonly used in peptide synthesis. Its physicochemical
characteristics are fundamental to its application in research and development.
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Property Value Source

Molecular Formula C1sH26N20s5 PubChem CID: 10697741[1]
Molecular Weight 350.41 g/mol PubChem CID: 10697741[1]
Melting Point 103-104 °C ChemicalBook[2]
Appearance Solid (predicted) -

Solubilit Data not available in the
olubility .
searched sources.

) ) Data not available in the
Optical Rotation -
searched sources.

Computed Properties:

Property Value Source

XLogP3 2.2 PubChem CID: 10697741[1]
Hydrogen Bond Donor Count 2 PubChem CID: 10697741[1]
Hydrogen Bond Acceptor

count 5 PubChem CID: 10697741[1]
Rotatable Bond Count 8 PubChem CID: 10697741[1]
Exact Mass 350.184172 PubChem CID: 10697741[1]
Topological Polar Surface Area  93.7 A2 PubChem CID: 10697741[1]

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of Boc-Phe-Ala-OMe
are not explicitly available in the reviewed literature. However, a general method for the
synthesis of similar dipeptides using dicyclohexylcarbodiimide (DCC) as a coupling agent can
be adapted.

General Synthesis Protocol for Boc-Dipeptide Methyl Esters:
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This protocol is a generalized procedure for the synthesis of a Boc-protected dipeptide methyl
ester, which can be applied to the synthesis of Boc-Phe-Ala-OMe.

e Preparation of Alanine Methyl Ester Hydrochloride: L-Alanine is esterified with methanol in
the presence of thionyl chloride to protect the carboxyl group.

e Coupling Reaction:

o L-Alanine methyl ester hydrochloride (1 equivalent) is dissolved in chloroform.

o N-methylmorpholine (NMM) (2.1 equivalents) is added at 0°C, and the mixture is stirred for
15 minutes.

o A solution of Boc-L-phenylalanine (1 equivalent) in chloroform is added.

o Dicyclohexylcarbodiimide (DCC) (1 equivalent) is added, and the reaction mixture is
stirred for 24 hours.

o Workup and Purification:

o The reaction mixture is filtered to remove the dicyclohexylurea (DCU) byproduct.

o The filtrate is washed sequentially with 5% sodium bicarbonate (NaHCOs3) solution and
saturated sodium chloride (NaCl) solution.

o The organic layer is dried over anhydrous sodium sulfate (Na2S0Oa), filtered, and
concentrated under reduced pressure.

o The crude product is purified by recrystallization from a mixture of chloroform and
petroleum ether.

Characterization Protocols:

While specific protocols for Boc-Phe-Ala-OMe are not detailed, standard analytical techniques
would be employed for its characterization.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra would be
recorded on a spectrometer (e.g., 300 or 500 MHz) using a deuterated solvent such as
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chloroform-d (CDCls) or dimethyl sulfoxide-de (DMSO-de). The chemical shifts, coupling
constants, and integration values would be used to confirm the structure of the dipeptide.
PubChem indicates the availability of a 23C NMR spectrum for this compound.[1]

e Mass Spectrometry (MS): The molecular weight of the synthesized compound would be
confirmed using mass spectrometry. Techniques such as Gas Chromatography-Mass
Spectrometry (GC-MS) or Electrospray lonization (ESI-MS) would be suitable. A GC-MS
spectrum is noted as being available on PubChem for Boc-Phe-Ala-OMe.[1]

e Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the characteristic
functional groups present in the molecule, such as the amide and ester carbonyl groups, and
the N-H and C-H bonds.

Biological Activity and Signaling Pathways

Currently, there is no specific information available in the searched literature regarding the
biological activity or any associated signaling pathways of Boc-Phe-Ala-OMe. However,
research on other Boc-protected dipeptides suggests potential antimicrobial properties. For
instance, some Boc-protected phenylalanine and tryptophan-based dipeptides have
demonstrated broad-spectrum antibacterial activity, potentially through membrane
permeabilization.[3] Further research is required to determine if Boc-Phe-Ala-OMe exhibits

similar properties.

Visualizing Experimental Workflow

The following diagram illustrates a generalized workflow for the synthesis and characterization
of Boc-Phe-Ala-OMe.
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Generalized Workflow for Boc-Phe-Ala-OMe Synthesis and Characterization
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Caption: Generalized workflow for the synthesis and characterization of Boc-Phe-Ala-OMe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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